![molecular formula C26H30N4O4 B3864864 N'~1~,N'~6~-bis[2-(allyloxy)benzylidene]hexanedihydrazide](/img/structure/B3864864.png)
N'~1~,N'~6~-bis[2-(allyloxy)benzylidene]hexanedihydrazide
Overview
Description
N'~1~,N'~6~-bis[2-(allyloxy)benzylidene]hexanedihydrazide, also known as BHBDH, is a synthetic compound that has gained attention in recent years due to its potential applications in various scientific fields. This compound belongs to the family of hydrazones and has been synthesized using different methods. BHBDH has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research purposes.
Mechanism of Action
The mechanism of action of N'~1~,N'~6~-bis[2-(allyloxy)benzylidene]hexanedihydrazide is not well understood. However, it is believed that this compound exerts its pharmacological effects by interacting with specific molecular targets in cells. This compound has been found to inhibit the activity of enzymes involved in various biological processes, including the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been found to exhibit anti-inflammatory and anti-viral activities. In vivo studies have shown that this compound can reduce the levels of pro-inflammatory cytokines and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N'~1~,N'~6~-bis[2-(allyloxy)benzylidene]hexanedihydrazide has several advantages for laboratory experiments. It is a stable and easily synthesized compound that can be obtained in high yield and purity. This compound has been found to exhibit low toxicity and is therefore suitable for in vitro and in vivo studies. However, this compound has some limitations for laboratory experiments. It is a relatively new compound, and its mechanism of action is not well understood. Further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for research on N'~1~,N'~6~-bis[2-(allyloxy)benzylidene]hexanedihydrazide. One direction is to investigate the potential use of this compound in the treatment of other diseases, such as diabetes and cardiovascular disease. Another direction is to study the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds. Additionally, this compound can be used as a building block for the synthesis of new materials with unique properties. Finally, further studies are needed to determine the optimal conditions for the synthesis and purification of this compound.
Scientific Research Applications
N'~1~,N'~6~-bis[2-(allyloxy)benzylidene]hexanedihydrazide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been found to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In materials science, this compound has been used as a precursor for the synthesis of metal-organic frameworks and nanoparticles. In analytical chemistry, this compound has been utilized as a reagent for the determination of various metal ions.
properties
IUPAC Name |
N,N'-bis[(E)-(2-prop-2-enoxyphenyl)methylideneamino]hexanediamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N4O4/c1-3-17-33-23-13-7-5-11-21(23)19-27-29-25(31)15-9-10-16-26(32)30-28-20-22-12-6-8-14-24(22)34-18-4-2/h3-8,11-14,19-20H,1-2,9-10,15-18H2,(H,29,31)(H,30,32)/b27-19+,28-20+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAJOBEUPMFQEIX-MKYUKRCKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=CC=C1C=NNC(=O)CCCCC(=O)NN=CC2=CC=CC=C2OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCOC1=CC=CC=C1/C=N/NC(=O)CCCCC(=O)N/N=C/C2=CC=CC=C2OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.